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Compound of Interest

Compound Name: 6-Chloro-2-methyl-3-nitropyridine

Cat. No.: B048047 Get Quote

This document provides a comprehensive overview of the chemical and physical properties of

6-Chloro-2-methyl-3-nitropyridine, including its molecular formula and weight. It also details

a standard experimental protocol for its synthesis, catering to researchers, scientists, and

professionals in drug development.

Core Compound Data
6-Chloro-2-methyl-3-nitropyridine is a biochemical reagent utilized as a building block in

organic synthesis.[1] Its key quantitative properties are summarized in the table below for ease

of reference and comparison.
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Property Value Source

Molecular Formula C6H5ClN2O2 [1][2][3]

Molecular Weight 172.57 g/mol [1][2]

CAS Number 22280-60-0 [2][3]

Melting Point 54-58 °C [3]

Boiling Point 255.9 °C at 760 mmHg [3]

Density 1.406 g/cm³ [3]

Flash Point 108.5 °C [3]

Vapor Pressure 0.00597 mmHg at 25°C [3]

Refractive Index 1.575 [3]

Experimental Protocols
Synthesis of 6-Chloro-2-methyl-3-nitropyridine

A common method for the synthesis of 6-Chloro-2-methyl-3-nitropyridine involves the

chlorination of 2-hydroxy-6-methyl-5-nitropyridine.[4]

Materials:

2-hydroxy-6-methyl-5-nitropyridine

Phosphorus oxychloride (POCl3)

Phosphorus pentachloride (PCl5)

Ice water

Dichloromethane (DCM)

Procedure:
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A mixture of 2-oxo-5-nitro-6-methyl-1,2-dihydropyridine, phosphorous oxychloride, and

phosphorous pentachloride is heated at 110°C for 2 hours.[4]

An additional portion of phosphorous pentachloride and phosphorous oxychloride is added to

the reaction mixture.[4]

The reaction is stirred for an additional hour.[4]

The reaction mixture is then poured into ice water.[4]

The resulting brown solid is filtered and washed with cold water to yield 6-Chloro-2-methyl-
3-nitropyridine.[4]

An alternative described procedure involves mixing 2-hydroxy-6-methyl-5-nitropyridine (500

mg, 3.24 mmol), phosphorus oxychloride (POCl3, 0.5 mL), and phosphorus pentachloride

(PCl5, 200 mg) and stirring the reaction for 2 hours at 150 °C.[4] After cooling, the mixture is

poured into ice water and extracted with dichloromethane.[4]

Visualized Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 6-Chloro-2-methyl-3-
nitropyridine from its precursor.
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Reactants

Reaction

Workup & Purification

Final Product

2-hydroxy-6-methyl-5-nitropyridine

Heat at 110-150°C for 2 hours

POCl3 + PCl5

Pour into ice water

Filter and wash with cold water

6-Chloro-2-methyl-3-nitropyridine

Click to download full resolution via product page

Caption: Synthesis workflow for 6-Chloro-2-methyl-3-nitropyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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